Highly sensitive pH dependent acetone sensor based on ultrananocrystalline diamond materials at room temperature
RSC Advances Pub Date: 2016-10-24 DOI: 10.1039/C6RA20045A
Abstract
Diamond-based materials often considered inappropriate for sensor device applications, however theseĀ robust materials exhibit unpredictable electrochemical sensing properties. Herein, we report a high-performance novel acetone sensor based on diamond materials such as nanocrystalline diamond (NCD) films and ultrananocrystalline diamond (UNCD) films. A new approach has been undertaken for the selective detection of liquid acetone in water using an extended gate field effect transistor (EGFET), since these two liquids are miscible with a pH value of 7. Systematic studies revealed that ultra-high acetone sensing properties were observed from the UNCD based sensor. A higher proportion of grain boundaries exists in the UNCD film with the presence of graphitic phase (sp2 content) built conduction paths for electron transportation, as revealed by tunneling electron microscopy (TEM). The excellent sensing behavior of these UNCD based sensors was achieved owing to the reduction of the diamond-to-Si interfacial resistance, which increased the conductivity as analyzed by electrochemical impedance spectroscopy (EIS) investigations. Thus the electrical conductivity of UNCD material shows an enhanced stability and reproducibility towards acetone.
Recommended Literature
- [1] Integrated leaching–carbonation kinetic model on CO2 mineralization of alkaline solid wastes in a high-gravity rotating packed bed†
- [2] Strategies and characterization methods for achieving high performance PEO-based solid-state lithium-ion batteries
- [3] Difference in the action spectra for UVR8 monomerisation and HY5 transcript accumulation in Arabidopsis†
- [4] Lithium storage properties of in situ synthesized Li2FeSiO4 and LiFeBO3 nanocomposites as advanced cathode materials for lithium ion batteries†
- [5] Excited-state intramolecular proton transfer and conformational relaxation in 4′-N,N-dimethylamino-3-hydroxyflavone doped in acetonitrile crystals†
- [6] Highly sensitive pH dependent acetone sensor based on ultrananocrystalline diamond materials at room temperature
- [7] High solid-state luminescence in propeller-shaped AIE-active pyridine–ketoiminate–boron complexes†
- [8] Quercetin increased bioavailability and decreased methylation of green tea polyphenolsin vitro and in vivo†
- [9] A novel diarylethene-based fluorescent “turn-on” sensor for the selective detection of Mg2+†
- [10] Ion transport mechanisms in lamellar phases of salt-doped PS–PEO block copolymer electrolytes†
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 14651-42-4
-
CAS no.: 18944-28-0
